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The table below summarizes the key quantitative data for preparing a standard CHIR-124 stock solution.

Parameter Specification

Recommended Stock Concentration 7.14 mg/mL (17.00 mM) in DMSO [1] [2]

Solubility in DMSO ≥ 7.14 mg/mL (17.00 mM) [1] [2]

Molecular Weight 419.91 g/mol [1] [2] [3]

CAS Number 405168-58-3 [1] [3]

Protocol: Preparing 1 mL of 10 mM Stock Solution

Calculate the mass needed: To prepare 1 mL of a 10 mM solution, you will need ( 10 \times 10^{-3} )

mol/L × 0.001 L × 419.91 g/mol = 0.004199 g or approximately 4.2 mg of CHIR-124.
Weigh out 4.2 mg of CHIR-124 solid.

Transfer the compound to a 1 mL volumetric vial.
Add anhydrous DMSO to bring the total volume to 1 mL. Mix thoroughly until the solid is completely

dissolved.
Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for 1 year or -80°C for 2 years [1].
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Protocol: Preparing Cell Culture Working Solutions The stock solution must be diluted into the cell

culture medium. The final DMSO concentration should typically be kept below 0.3% to minimize

cytotoxicity.

Example 1: To achieve a final working concentration of 1 µM CHIR-124 in 1 mL of medium, add (

\frac{1 \mu M}{10,000 \mu M} \times 1000 \mu L = 0.1 \mu L ) of the 10 mM stock solution.
Example 2: For a final working concentration of 100 nM, add ( \frac{100 nM}{10,000,000 nM} \times

1000 \mu L = 0.01 \mu L ) of stock. It is highly recommended to prepare an intermediate dilution to
ensure accuracy when pipetting such small volumes.

The diagram below illustrates the workflow for preparing and using CHIR-124 solutions.
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Key Experimental Considerations for CHIR-124

DMSO Quality: Use a fresh, high-quality, anhydrous DMSO bottle. DMSO is hygroscopic and
absorbs water from the atmosphere, which can affect the solubility and stability of your stock solution

over time [1].
Solubility in Other Solvents: CHIR-124 is reported to be insoluble in water and ethanol [2]. DMSO

is the recommended solvent for creating concentrated stock solutions.

Troubleshooting Guide

Issue Potential Cause Solution

Precipitation in
stock solution

Temperature shock during
thawing; water contamination

Thaw frozen aliquots slowly at room temperature.
Ensure the vial is sealed tightly and use

anhydrous DMSO.

Precipitation in

working solution

Rapid addition to aqueous

buffer

Pre-warm/cool the culture medium. Add the

DMSO stock slowly while vortexing or pipetting to
mix thoroughly.

Loss of biological
activity

Repeated freeze-thaw
cycles; improper storage

Store single-use aliquots at recommended
temperatures. Avoid more than 3 freeze-thaw

cycles.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [CHIR-124 Stock Solution & In Vitro Reconstitution]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b548233#chir-124-dmso-

concentration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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